Cas no 477862-72-9 (4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine)
4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
-
- 4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine
-
4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F176000-0.5mg |
4-{1-[(2-Fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-2-pyrimidinamine |
477862-72-9 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F176000-1mg |
4-{1-[(2-Fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-2-pyrimidinamine |
477862-72-9 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | F176000-2.5mg |
4-{1-[(2-Fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-2-pyrimidinamine |
477862-72-9 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00857605-1g |
4-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]pyrimidin-2-amine |
477862-72-9 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI74032-1mg |
4-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]pyrimidin-2-amine |
477862-72-9 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI74032-5mg |
4-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]pyrimidin-2-amine |
477862-72-9 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI74032-10mg |
4-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]pyrimidin-2-amine |
477862-72-9 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI74032-500mg |
4-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]pyrimidin-2-amine |
477862-72-9 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI74032-1g |
4-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]pyrimidin-2-amine |
477862-72-9 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645730-1mg |
4-(1-((2-Fluoro-[1,1'-biphenyl]-4-yl)oxy)ethyl)pyrimidin-2-amine |
477862-72-9 | 98% | 1mg |
¥364.00 | 2024-05-12 |
4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine
Chemical Profile of 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine (CAS No. 477862-72-9)
4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine, identified by its CAS number 477862-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and therapeutic potential. The presence of a fluoro-substituted biphenyl moiety and an oxyethyl chain in its structure imparts unique chemical properties that make it a promising candidate for further investigation.
The molecular structure of 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine consists of a pyrimidine core linked to an oxyethyl group, which is further connected to a fluoro-substituted biphenyl ring. The fluoro group, in particular, is a key feature that enhances the compound's metabolic stability and binding affinity to biological targets. This structural motif has been extensively studied in medicinal chemistry due to its ability to modulate enzyme activity and receptor interactions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of pyrimidine derivatives. The compound 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine has been explored in several preclinical studies for its potential applications in treating various diseases. Its ability to interact with biological targets at the molecular level makes it a valuable scaffold for drug design.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The flexible oxyethyl chain provides a platform for further chemical modifications, allowing researchers to tailor its properties for specific therapeutic needs. This adaptability has made 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine a subject of interest in both academic and industrial research settings.
The synthesis of 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro-substituent into the biphenyl ring is particularly challenging due to its sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation.
Recent studies have highlighted the potential of 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine as a lead compound for developing drugs targeting neurological disorders. The pyrimidine core is known to interact with receptors and enzymes involved in neurotransmission, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the fluoro-substituent enhances the compound's ability to cross the blood-brain barrier, which is crucial for effective central nervous system drug delivery.
The oxyethyl chain in the molecule also contributes to its pharmacological profile by influencing solubility and bioavailability. This feature is particularly important for formulating drugs that require oral administration or topical application. By optimizing the length and composition of the oxyethyl chain, researchers can fine-tune these properties to improve therapeutic efficacy.
In conclusion, 4-{1-(2-Fluoro-1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine (CAS No. 477862-72-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
477862-72-9 (4-{1-(2-Fluoro1,1'-biphenyl-4-yl)oxyethyl}-2-pyrimidinamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)